Famoxadone

• CAS No.: 131807-57-3
• Product Name: Famoxadone
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione
• Standard InChI: InChI=1S/C22H18N2O4/c1-22(16-12-14-19(15-13-16)27-18-10-6-3-7-11-18)20(25)24(21(26)28-22)23-17-8-4-2-5-9-17/h2-15,23H,1H3
• Standard InChIKey: PCCSBWNGDMYFCW-UHFFFAOYSA-N
• SMILES: CC1(C(=O)N(C(=O)O1)NC2=CC=CC=C2)C3=CC=C(C=C3)OC4=CC=CC=C4
• Canonical SMILES: CC1(C(=O)N(C(=O)O1)NC2=CC=CC=C2)C3=CC=C(C=C3)OC4=CC=CC=C4
• Colorform: Pale cream powde
• Density: 1.31 g/cu cm at 22 °C
• Melting Point: 141.0 °C; 140.3-141.8 °C
• Description: 5-methyl-5-(4-phenoxyphenyl)-3-(phenylamino)-1,3-oxazolidine-2,4-dione is a member of the class of oxazolidinones that is 1,3-oxazolidine-2,4-dione in which the hydrogen attached to the nitrogen is substituted by a phenylamino group and the hydrogens at position 5 are substituted by methyl and 4-phenoxyphenyl groups. It is an aromatic ether, a carbohydrazide and an oxazolidinone.
• Shelf Life: The product is compatible with aluminum or iron metal and stable when exposed to ferric chloride, in the dark. /from table/; Storage stability: No significant change in the level of active substance, nor in the container, was observed after two years' storage in the commercial container, under ambient warehouse conditions. /Tanos 50 DF/ /from table/
• Solubility: 1.39e-07 M; In water, 143 ug/L at pH 2; 191 ug/L at pH 3; 243 ug/L at pH 5; 111 ug/L at pH 7; 38 ug/L at pH 9; Solubility in acetone 274 g/L, acetonitrile 125 g/L, dichloromethane 239 g/L, ethyl acetate 125 g/L, hexane 0.0476 g/L, methanol 10.0 g/L, 1-octanol 1.87 g/L, toluene 13.3 g/L; In water, 0.052 mg/L (unbuffered water pH 7.8-8.9 at 20 °C)
• Synonyms: 5-methyl-5-(4-phenoxyphenyl)-3-(phenylamino)-2,4-oxazolidinedione; DPX JE874; DPX-JE874; famoxadon; famoxadone; famoxate
• Vapor Pressure: 4.80e-09 mmHg; 4.80X10-9 mm Hg at 20 °C
• PubChem Compound: 213032
• Last Modified: Nov 11 2021